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Compound of Interest

Compound Name: Dimethyl pimelate

Cat. No.: B158113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl heptanedioate, also known as dimethyl pimelate, is a dicarboxylic acid ester with the

chemical formula C₉H₁₆O₄. It serves as a versatile intermediate in organic synthesis, finding

significant application in the pharmaceutical industry. Notably, it is a key precursor in the

synthesis of complex molecules, including certain anti-inflammatory and antimicrobial agents,

and is a recognized starting material in the total synthesis of biotin (Vitamin B7). This technical

guide provides a comprehensive overview of dimethyl heptanedioate, including its chemical

and physical properties, detailed experimental protocols for its synthesis and key reactions,

and its role in significant synthetic pathways relevant to drug development.

Chemical and Physical Properties
Dimethyl heptanedioate is a colorless liquid at room temperature. Its fundamental properties

are summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value Reference

IUPAC Name dimethyl heptanedioate [1]

Synonyms

Dimethyl pimelate,

Heptanedioic acid, dimethyl

ester

[1]

CAS Number 1732-08-7 [1]

Molecular Formula C₉H₁₆O₄ [1]

Molecular Weight 188.22 g/mol [1]

Appearance Colorless liquid [1]

Density 1.041 g/mL at 25 °C [1]

Boiling Point 121-122 °C at 11 mmHg [1]

Melting Point -21 °C [1]

Refractive Index (n²⁰/D) 1.431 [1]

Solubility
Soluble in ethanol, benzene,

ether; slightly soluble in water
[1]

Table 2: Spectroscopic Data
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Spectroscopic Technique Key Data Points Reference

¹H NMR

Spectra available, detailed

interpretation pending further

analysis.

[1]

¹³C NMR

Spectra available, detailed

interpretation pending further

analysis.

[1]

Infrared (IR) Spectroscopy

Spectra available,

characteristic ester C=O

stretch expected around 1735

cm⁻¹.

[1]

Mass Spectrometry (MS)

Spectra available, molecular

ion peak (M⁺) expected at m/z

188.

[1]

Synthesis of Dimethyl Heptanedioate
The most common and straightforward method for the synthesis of dimethyl heptanedioate is

the Fischer esterification of pimelic acid with methanol, catalyzed by a strong acid such as

sulfuric acid.

Experimental Protocol: Fischer Esterification of Pimelic
Acid
This protocol outlines the synthesis of dimethyl heptanedioate from pimelic acid and methanol.

Materials:

Pimelic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Sodium bicarbonate (saturated aqueous solution)
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Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate

Ethyl acetate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask, suspend pimelic acid (1.0 equivalent) in an excess of anhydrous

methanol (e.g., 10-20 equivalents).

With caution, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2

equivalents) to the stirred suspension.

Attach a reflux condenser and heat the reaction mixture to reflux using a heating mantle.

Maintain the reflux for a period of 4-6 hours, or until the reaction is complete (monitoring by

TLC is recommended).

Allow the reaction mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate.

Transfer the ethyl acetate solution to a separatory funnel and wash sequentially with a

saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), water,

and brine.
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Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude

dimethyl heptanedioate.

Purify the crude product by vacuum distillation to obtain pure dimethyl heptanedioate.

Key Reactions of Dimethyl Heptanedioate
Dimethyl heptanedioate undergoes reactions typical of esters, with the Dieckmann

condensation being a particularly important intramolecular reaction for the formation of cyclic β-

keto esters.

Dieckmann Condensation
The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a

β-keto ester. In the case of dimethyl heptanedioate, this reaction is used to form a six-

membered ring.

Reaction Scheme: Dimethyl heptanedioate, when treated with a strong base such as sodium

methoxide, undergoes an intramolecular condensation to form methyl 2-

oxocyclohexanecarboxylate.

Detailed Mechanism:

A strong base (e.g., methoxide ion) abstracts an α-proton from one of the ester groups to

form a resonance-stabilized enolate.

The enolate then acts as a nucleophile, attacking the carbonyl carbon of the other ester

group within the same molecule.

This intramolecular attack leads to the formation of a cyclic tetrahedral intermediate.

The intermediate then collapses, expelling a methoxide ion as a leaving group, to form the

cyclic β-keto ester.

The reaction is typically worked up with a mild acid to neutralize the base and protonate the

product.
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Dimethyl Heptanedioate + NaOCH₃
1. Base Enolate Intermediate Cyclic Tetrahedral IntermediateIntramolecular Attack Methyl 2-oxocyclohexanecarboxylate

Elimination of CH₃O⁻
+ H₃O⁺ (workup)2. Acid WorkupDeprotonation

Click to download full resolution via product page

Caption: Mechanism of the Dieckmann Condensation of Dimethyl Heptanedioate.

Applications in Drug Development
Dimethyl heptanedioate's bifunctional nature makes it a valuable building block in the synthesis

of various pharmaceutical compounds. Its most notable application is in the total synthesis of

biotin.

Role in the Total Synthesis of (+)-Biotin
Dimethyl heptanedioate serves as a key starting material in several synthetic routes to (+)-

biotin, a vital coenzyme in many metabolic processes. The synthesis involves the conversion of

the linear diester into a cyclic intermediate that forms the core structure of biotin.

Experimental Workflow: Synthesis of a Key Biotin Intermediate

The following workflow outlines the initial steps in a common synthetic route to a key bicyclic

lactam intermediate for biotin synthesis, starting from dimethyl heptanedioate.

Dimethyl Heptanedioate
Dieckmann Condensation

(NaOCH₃, MeOH) Methyl 2-oxocyclohexanecarboxylate Alkylation
(e.g., with a suitable electrophile) Substituted Ketoester

Series of steps including:
- Reduction

- Lactamization
- Functional group manipulations

Bicyclic Lactam Intermediate

Click to download full resolution via product page

Caption: Synthetic workflow from Dimethyl Heptanedioate to a key Biotin intermediate.

Safety and Handling
Dimethyl heptanedioate should be handled with standard laboratory safety precautions.
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General Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or

mist.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side-shields, and a lab coat.

Storage: Keep the container tightly closed in a dry and well-ventilated place.

In case of exposure:

Skin contact: Wash off with soap and plenty of water.

Eye contact: Flush eyes with water as a precaution.

Ingestion: Rinse mouth with water.

Inhalation: Move the person into fresh air.

This information is intended for use by qualified professionals and is not a substitute for a

comprehensive safety data sheet (SDS). Always consult the SDS before handling this

chemical.

Conclusion
Dimethyl heptanedioate is a valuable and versatile chemical intermediate with significant

applications in organic synthesis, particularly in the field of drug development. Its

straightforward synthesis from pimelic acid and its ability to undergo key transformations, such

as the Dieckmann condensation, make it an important building block for complex molecular

architectures. A thorough understanding of its properties, synthesis, and reactivity is essential

for researchers and scientists working in the pharmaceutical and fine chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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